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Compound of Interest

Compound Name: Pyrocincholic acid methyl ester

Cat. No.: B1180797

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pyrocincholic acid methyl ester, a triterpenoid compound, has been identified as a molecule
with potential therapeutic applications. This technical guide synthesizes the currently available
chemical and biological data on this compound. While preliminary information suggests anti-
inflammatory, anti-cancer, and anti-viral properties, this document highlights the significant
gaps in the experimental data, including detailed spectroscopic analyses, specific biological
activity metrics, and established experimental protocols. This guide serves as a foundational
resource and a call for further research to fully elucidate the chemical and pharmacological
profile of Pyrocincholic acid methyl ester.

Chemical Properties

Pyrocincholic acid methyl ester is the methyl ester derivative of pyrocincholic acid. Its
fundamental chemical properties, based on available database information, are summarized
below. It is important to note that much of the physical data, such as boiling point and density,
are predicted values and await experimental verification. The melting point is not currently
available.
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Property Value Source
CAS Number 107160-24-7 [1]12]
Molecular Formula C30H4803 [1]
Molecular Weight 456.7 g/mol [1]
Appearance White powder

3beta-Hydroxy-27-norolean-
Synonyms o [1]
13-en-28-oic acid methyl ester

Predicted Boiling Point 523.4 £ 50.0 °C at 760 mmHg [3]
Predicted Density 1.1+0.1 g/cm3 [3]
Predicted Flash Point 191.8£22.9°C [3]

Spectroscopic Data

A comprehensive search of available scientific literature and chemical databases did not yield
specific, experimentally determined spectroscopic data (*H NMR, 3C NMR, Mass
Spectrometry, IR) for Pyrocincholic acid methyl ester. The following sections are
placeholders for when such data becomes available.

Nuclear Magnetic Resonance (NMR) Spectroscopy

No experimental *H or 13C NMR data for Pyrocincholic acid methyl ester has been found in
the searched resources.

Mass Spectrometry (MS)

No experimental mass spectrometry data for Pyrocincholic acid methyl ester has been found
in the searched resources.

Infrared (IR) Spectroscopy

No experimental IR spectroscopy data for Pyrocincholic acid methyl ester has been found in
the searched resources.
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Biological Activity

Pyrocincholic acid methyl ester is reported to possess several biological activities, though
detailed mechanistic studies and quantitative data are largely absent from the public domain.

Anti-Inflammatory Activity

The compound is suggested to have anti-inflammatory properties.[1] However, specific in vitro
or in vivo experimental data, such as ICso values against inflammatory targets (e.g., COX-1,
COX-2) or effects on inflammatory cytokine production, are not available.

Anti-Cancer Activity

There are claims of anti-cancer activity, with the compound reportedly targeting the inhibition of
cancer cell growth.[1] Quantitative measures of this activity, such as ICso values against
specific cancer cell lines, have not been found.

Anti-Viral Activity

Potential anti-viral activity has also been attributed to Pyrocincholic acid methyl ester.[1] The
specific viruses it may be active against and the corresponding antiviral assays and results are
not detailed in the available literature.

Experimental Protocols

Detailed, validated experimental protocols for the synthesis, isolation, or biological evaluation
of Pyrocincholic acid methyl ester are not available in the searched scientific literature. The
following sections outline general methodologies that could be adapted for future research on
this compound.

Proposed Isolation from Nauclea officinalis

Pyrocincholic acid methyl ester is known to be a constituent of Nauclea officinalis.[2] A
general procedure for the isolation of compounds from this plant involves solvent extraction
and chromatographic separation.

Caption: Generalized workflow for the isolation of natural products.
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General Synthesis via Esterification

The synthesis of Pyrocincholic acid methyl ester would likely involve the esterification of
Pyrocincholic acid with methanol, catalyzed by an acid.

Caption: Basic principle of an esterification reaction.

Signaling Pathways

Due to the lack of research on the mechanism of action of Pyrocincholic acid methyl ester,
there is no information available regarding the specific signaling pathways it may modulate.

Conclusion and Future Directions

Pyrocincholic acid methyl ester presents as a natural product with potential for further
investigation in drug discovery. However, the current body of knowledge is insufficient to draw
firm conclusions about its therapeutic efficacy or mechanism of action. Future research should
prioritize:

 Isolation and Structural Elucidation: Isolation of sufficient quantities of Pyrocincholic acid
methyl ester from Nauclea officinalis to allow for comprehensive spectroscopic
characterization (*H NMR, 3C NMR, 2D NMR, HRMS, IR).

o Chemical Synthesis: Development of a robust synthetic route to enable the production of
larger quantities for extensive biological testing and the generation of analogues.

« In Vitro Biological Evaluation: Systematic screening against a panel of cancer cell lines,
viruses, and inflammatory targets to quantify its bioactivity and determine ICso values.

e Mechanism of Action Studies: Investigation into the molecular targets and signaling
pathways affected by the compound to understand how it exerts its biological effects.

The generation of these fundamental datasets is critical for advancing our understanding of
Pyrocincholic acid methyl ester and unlocking its potential as a therapeutic agent.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1180797?utm_src=pdf-body
https://www.benchchem.com/product/b1180797?utm_src=pdf-body
https://www.benchchem.com/product/b1180797?utm_src=pdf-body
https://www.benchchem.com/product/b1180797?utm_src=pdf-body
https://www.benchchem.com/product/b1180797?utm_src=pdf-body
https://www.benchchem.com/product/b1180797?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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